Cas no 2228205-70-5 (1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228205-70-5
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 5899344
• PubChem ID: 165701565
• Update Time: 2025-07-15

1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine
• EN300-1777396
• 1-[2-(thiolan-2-yl)propan-2-yl]cyclopropan-1-amine
• 2228205-70-5

• Inchi： 1S/C10H19NS/c1-9(2,10(11)5-6-10)8-4-3-7-12-8/h8H,3-7,11H2,1-2H3
• InChI Key： QEIIDWJALLTHHX-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228205-70-5 and Product Name: 1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine

The compound with the CAS number 2228205-70-5 and the product name 1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The presence of both thiolan and cyclopropane moieties in its structure imparts distinctive chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds that exhibit enhanced biological activity. The 1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine molecule, with its intricate architecture, is no exception. The thiolan ring, a five-membered sulfur-containing heterocycle, is known for its ability to interact with biological targets in a manner that is both selective and potent. This feature has made it a focal point in the design of new therapeutic agents.

The cyclopropane moiety, another key structural component of this compound, adds an additional layer of complexity. Cyclopropanes are known for their high reactivity due to the strain within their three-membered ring structure. This strain can be harnessed to facilitate various chemical transformations, making cyclopropane-based compounds valuable tools in synthetic chemistry. The combination of these two motifs in 1-2-(thiolan-2-yl)propan-2-ylcyclopropan-1-amine suggests a molecule with multifaceted potential.

Recent studies have highlighted the importance of thiolan derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of thiolan derivatives allow them to interact with biological targets in ways that traditional pharmacophores may not. This has led to increased interest in exploring their potential as lead compounds for new drugs.

The 1-(thiolan)-2-aminoalkylcyclopropane scaffold present in this compound is particularly noteworthy. It combines the bioisosteric properties of thiolan with the structural rigidity provided by the cyclopropane ring. This unique combination can lead to enhanced binding affinity and selectivity when interacting with biological targets. Such properties are crucial for the development of effective pharmaceutical agents.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools. These methods allow researchers to rapidly assess the potential of new compounds before moving on to more expensive and time-consuming experimental validations. The structural complexity of 1-(thiolan)-2-aminoalkylcyclopropane makes it an attractive candidate for computational studies aimed at identifying novel pharmacophores and understanding mechanisms of action.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is associated with numerous diseases, making them attractive targets for therapeutic intervention. The unique structural features of 1-(thiolan)-2-aminoalkylcyclopropane suggest that it may be able to interact with kinase active sites in a manner that disrupts their function.

Furthermore, the reactivity of the cyclopropane ring can be exploited to develop prodrugs or activated intermediates for targeted drug delivery systems. By designing molecules that undergo specific chemical transformations upon exposure to physiological conditions, researchers can enhance the efficacy and reduce the side effects of therapeutic agents.

The synthesis of complex molecules like 1-(thiolan)-2-aminoalkylcyclopropane presents significant challenges due to their intricate structures. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in building these complex frameworks.

Once synthesized, these compounds must undergo rigorous testing to evaluate their biological activity and safety profiles. This often involves both in vitro assays and animal models to assess their efficacy and potential side effects. The results from these studies provide valuable insights into the potential applications of these compounds and guide further development efforts.

The future prospects for 1-(thiolan)-2-aminoalkylcyclopropane are promising given its unique structural features and potential biological activities. Continued research into its properties and applications will likely uncover new uses for this compound in medicine and other fields. As our understanding of molecular interactions grows, so too will our ability to harness the potential of such innovative molecules.